Cas no 37710-81-9 (TC AQP1 1)

TC AQP1 1 structure
TC AQP1 1 structure
Product name:TC AQP1 1
CAS No:37710-81-9
MF:C12H10O4
MW:218.205403804779
CID:292343
PubChem ID:794091

TC AQP1 1 Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3,3'-(1,3-phenylene)bis-
    • TC AQP1 1
    • (E)-3-[3-[(E)-2-carboxyethenyl]phenyl]prop-2-enoic acid
    • 1,3-phenylenediacrylic acid
    • 3-(3-(2-carboxyvinyl)phenyl)prop-2-enoic acid
    • 3-[3-(3-hydroxy-3-oxoprop-1-enyl)phenyl]prop-2-enoic acid
    • AC1LG7HS
    • AG-K-98417
    • CBMicro_016818
    • CTK1B5442
    • CTK1H2966
    • Dimethyl-m-phenylendiacrylat
    • m-Benzoldiacrylsaeure
    • m-phenylenediacrylic acid
    • SureCN271386
    • 23713-86-2
    • EN300-205077
    • 10.14272/KRXUBZPHAPGHPE-YDFGWWAZSA-N.1
    • 37710-81-9
    • CVPA
    • SR-01000203994
    • (E)-3-[3-[(E)-3-oxidanyl-3-oxidanylidene-prop-1-enyl]phenyl]prop-2-enoic acid
    • SR-01000203994-1
    • CCG-5776
    • BIM-0016783.P001
    • 3,3'-(1,3-Phenylene)bis(2-propenoic acid)
    • (2E,2'E)-3,3'-(1,3-Phenylene)bis[2-propenoic acid]
    • HY-110200
    • AKOS004904724
    • (2E,2'E)-3,3'-(1,3-Phenylene)diacrylic acid
    • EN300-833112
    • 3,3'-(1,3-phenylene)diacrylic acid
    • (E)-3-[3-[(E)-2-carboxyethenyl]phenyl]-2-propenoic acid
    • MFCD00021776
    • (2E)-3-{3-[(1E)-2-CARBOXYETH-1-EN-1-YL]PHENYL}PROP-2-ENOIC ACID
    • 3-[3-(2-CARBOXYETH-1-EN-1-YL)PHENYL]PROP-2-ENOIC ACID
    • A829502
    • SCHEMBL69146
    • AKOS040746395
    • TC-AQP1-1
    • DTXSID301228298
    • CS-0033064
    • AB00080031-01
    • doi:10.14272/KRXUBZPHAPGHPE-YDFGWWAZSA-N.1
    • (2E,2a(2)E)-3,3a(2)-(1,3-Phenylene)bis[2-propenoic acid]
    • TS-08403
    • GTPL13041
    • compound 1 [PMID: 23113556]
    • Inchi: InChI=1S/C12H10O4/c13-11(14)6-4-9-2-1-3-10(8-9)5-7-12(15)16/h1-8H,(H,13,14)(H,15,16)/b6-4+,7-5+
    • InChI Key: KRXUBZPHAPGHPE-YDFGWWAZSA-N
    • SMILES: C1(/C=C/C(O)=O)C=CC=C(/C=C/C(O)=O)C=1

Computed Properties

  • Exact Mass: 218.0579
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

TC AQP1 1 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-205077-1g
3-[3-(2-carboxyeth-1-en-1-yl)phenyl]prop-2-enoic acid
37710-81-9
1g
$699.0 2023-09-16
1PlusChem
1P01B9ZA-5mg
3-[3-(2-carboxyeth-1-en-1-yl)phenyl]prop-2-enoic acid
37710-81-9 ≥98%(HPLC)
5mg
$52.00 2025-03-19
A2B Chem LLC
AW04966-25mg
3-[3-(2-carboxyeth-1-en-1-yl)phenyl]prop-2-enoic acid
37710-81-9 ≥98%(HPLC)
25mg
$302.00 2024-04-20
A2B Chem LLC
AW04966-5mg
3-[3-(2-carboxyeth-1-en-1-yl)phenyl]prop-2-enoic acid
37710-81-9 ≥98%(HPLC)
5mg
$113.00 2024-04-20
Ambeed
A1274626-25mg
3,3'-(1,3-Phenylene)diacrylic acid
37710-81-9 98%
25mg
$323.0 2025-02-27
Enamine
EN300-205077-1.0g
3-[3-(2-carboxyeth-1-en-1-yl)phenyl]prop-2-enoic acid
37710-81-9
1g
$699.0 2023-05-31
TRC
T120105-250mg
TC AQP1 1
37710-81-9
250mg
$775.00 2023-05-17
TRC
T120105-10mg
TC AQP1 1
37710-81-9
10mg
$ 105.00 2022-06-02
TRC
T120105-50mg
TC AQP1 1
37710-81-9
50mg
$173.00 2023-05-17
Enamine
EN300-205077-0.5g
3-[3-(2-carboxyeth-1-en-1-yl)phenyl]prop-2-enoic acid
37710-81-9
0.5g
$671.0 2023-09-16

Additional information on TC AQP1 1

2-Propenoic Acid, 3,3'-(1,3-Phenylene)Bis-

The compound with CAS No. 37710-81-9, commonly referred to as 2-propenoic acid, 3,3'-(1,3-phenylene)bis-, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenylene group bridging two propenoic acid moieties. The phenylene group contributes to the molecule's stability and reactivity, making it a versatile compound with applications in various industries.

Recent studies have highlighted the importance of 2-propenoic acid derivatives in material science. Researchers have explored the use of this compound in the synthesis of advanced polymers and coatings. The ability of 2-propenoic acid, 3,3'-(1,3-phenylene)bis- to form cross-linked networks has been particularly valuable in developing high-performance materials with enhanced mechanical and thermal properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and coupling reactions. One of the most efficient methods involves the reaction of maleic anhydride with phenyl derivatives under specific conditions. This approach not only ensures high yield but also allows for precise control over the molecular structure.

The applications of 2-propenoic acid, 3,3'-(1,3-phenylene)bis- are diverse. In the field of electronics, this compound has been utilized as a precursor for the synthesis of dielectric materials. Its ability to form stable films with excellent insulating properties makes it an ideal candidate for use in capacitors and other electronic devices.

Another significant application is in the production of adhesives and sealants. The reactivity of 2-propenoic acid derivatives enables them to form strong bonds with various substrates. Recent advancements in this area have focused on improving the adhesion properties by modifying the molecular structure of the compound.

From a research perspective, 2-propenoic acid, 3,3'-(1,3-phenylene)bis- has been extensively studied for its potential in biotechnology. Scientists have explored its role as a precursor for bioactive molecules and drug delivery systems. The unique structure of this compound allows for controlled release mechanisms, making it a promising candidate in pharmaceutical applications.

In conclusion, 2-propenoic acid, 3,3'-(1,3-phenylene)bis- (CAS No. 37710-81-9) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic chemistry and material science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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Amadis Chemical Company Limited
(CAS:37710-81-9)TC AQP1 1
A1243002
Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):291/493/839